Cas no 194543-11-8 (1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(1-naphthalenyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(1-naphthalenyl)-
• CAS No: 194543-11-8
• MF: C₁₅H₁₂N₄
• MW: 248.28258228302
• CID: 3863775
• PubChem ID: 85743608
• Update Time: 2025-04-22

1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(1-naphthalenyl)-
• DB-139616
• 5-Amino-3-methyl-1-(1-naphthalenyl)-1H-pyrazole-4-carbonitrile
• 194543-11-8

• Inchi： 1S/C15H12N4/c1-10-13(9-16)15(17)19(18-10)14-8-4-6-11-5-2-3-7-12(11)14/h2-8H,17H2,1H3
• InChI Key： JKJNCUPOJZIRQG-UHFFFAOYSA-N
• SMILES： N1(C2=C3C(C=CC=C3)=CC=C2)C(N)=C(C#N)C(C)=N1

Computed Properties

• Exact Mass: 248.106196400Da
• Monoisotopic Mass: 248.106196400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.6Ų